3-Chloro-4-(2-ethylphenoxy)aniline
Overview
Description
Scientific Research Applications
Proteomics Research
3-Chloro-4-(2-ethylphenoxy)aniline: is utilized in proteomics research due to its potential as a biochemical reagent . In proteomics, it can be used to modify proteins or peptides to study their structure, function, and interactions. The compound’s reactivity with amino groups makes it a valuable tool for labeling or cross-linking studies, which are essential for understanding protein dynamics and interactions within the cell.
Pharmacology
In the field of pharmacology, 3-Chloro-4-(2-ethylphenoxy)aniline serves as a building block for the synthesis of various drug-like compounds . Its aniline group is a common feature in many pharmaceuticals, contributing to the compound’s ability to interact with biological targets and modulate physiological processes. It’s particularly valuable in the development of new medications where it can be incorporated into molecules to improve their pharmacokinetic properties or reduce potential side effects.
Material Science
Material scientists employ 3-Chloro-4-(2-ethylphenoxy)aniline in the synthesis of novel materials . Its molecular structure allows for the creation of polymers with specific properties, such as increased durability or conductivity. These materials can be used in a variety of applications, ranging from electronics to coatings that protect against environmental damage.
Analytical Chemistry
In analytical chemistry, 3-Chloro-4-(2-ethylphenoxy)aniline is used as a standard or reference compound in various chromatographic and spectroscopic methods . Its well-defined structure and properties make it an ideal candidate for calibrating instruments and validating analytical methods, ensuring accurate and reliable results in chemical analysis.
Biochemistry
Biochemists use 3-Chloro-4-(2-ethylphenoxy)aniline in enzymatic and substrate studies due to its reactive nature . It can act as an inhibitor or a substrate analog, helping to elucidate enzyme mechanisms or to screen for enzyme activity. This is crucial for understanding metabolic pathways and for the development of enzyme-based assays.
Environmental Science
In environmental science, 3-Chloro-4-(2-ethylphenoxy)aniline may be studied for its environmental impact and degradation . Researchers can investigate how this compound breaks down in the environment, what byproducts are formed, and how it affects ecosystems. This information is vital for assessing the ecological risks associated with the use of this chemical in various industries.
Agriculture
The compound’s role in agriculture is linked to its potential use in the synthesis of agrochemicals . As a precursor to herbicides, pesticides, and fungicides, 3-Chloro-4-(2-ethylphenoxy)aniline can contribute to the development of new formulations that are more effective and potentially less harmful to the environment.
Safety and Hazards
Safety precautions for handling “3-Chloro-4-(2-ethylphenoxy)aniline” include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes . It is recommended to use personal protective equipment, keep away from heat/sparks/open flames/hot surfaces, and avoid spraying on an open flame or other ignition source .
Future Directions
“3-Chloro-4-(2-ethylphenoxy)aniline” is a versatile chemical compound with promising applications in scientific research, including pharmaceuticals, materials science, and organic synthesis.
Relevant Papers
While specific papers on “3-Chloro-4-(2-ethylphenoxy)aniline” are not available, research on aniline derivatives and their synthesis, characterization, and application as sensors is available .
properties
IUPAC Name |
3-chloro-4-(2-ethylphenoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO/c1-2-10-5-3-4-6-13(10)17-14-8-7-11(16)9-12(14)15/h3-9H,2,16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKWUVSMEYJVUEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1OC2=C(C=C(C=C2)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-(2-ethylphenoxy)aniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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